Cas no 31652-51-4 (Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- structure
31652-51-4 structure
Product Name:Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
CAS No:31652-51-4
MF:C10H16N4O3
MW:240.259041786194
CID:313656
PubChem ID:208119
Update Time:2025-04-19

Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • 1-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-propylurea
    • DTXSID20185540
    • Urea, 1-propyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • 1-Propyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
    • 31652-51-4
    • 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-propylurea
    • Inchi: 1S/C10H16N4O3/c1-4-5-11-9(16)12-7-6-8(15)14(3)10(17)13(7)2/h6H,4-5H2,1-3H3,(H2,11,12,16)
    • InChI Key: SUYUXFUKPDAORE-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NC(NCCC)=O)N1C)=O

Computed Properties

  • Exact Mass: 240.12238
  • Monoisotopic Mass: 240.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.75
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